1-(thiophen-2-yl)-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-thiophen-2-yl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C21H28N2O3S3/c24-20(21(11-2-3-12-21)18-8-5-15-27-18)22-13-10-17-7-1-4-14-23(17)29(25,26)19-9-6-16-28-19/h5-6,8-9,15-17H,1-4,7,10-14H2,(H,22,24)
• InChI Key: CAWHXCVSPJQJAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C2(CCCC2)C3=CC=CS3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H28N2O3S3
• Molecular Weight: 452.7 g/mol

Description

This compound appears to be a complex organic molecule that contains several functional groups, including a thiophen-2-yl group, a piperidin-2-yl group, and a cyclopentanecarboxamide group. These groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry or materials science.

Synthesis Analysis

Without specific information, it’s hard to detail the exact synthesis of this compound. However, it likely involves several steps, including the formation of the piperidine ring, the introduction of the thiophen-2-yl groups, and the formation of the cyclopentanecarboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of several different functional groups. The thiophen-2-yl groups are aromatic and may contribute to the compound’s stability and reactivity. The piperidine ring is a common motif in many pharmaceutical compounds and may influence the compound’s biological activity.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the exact reactions this compound might undergo. However, the presence of the thiophen-2-yl groups suggests that it might participate in reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the amide group in the cyclopentanecarboxamide portion of the molecule could influence its solubility in water and other polar solvents.

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its performance.